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Compound of Interest

Compound Name: 4-Ethoxyphenol

Cat. No.: B1293792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the melting and boiling points of 4-
ethoxyphenol, including detailed experimental protocols for their determination. It is intended

to serve as a technical resource for professionals in research and development.

Physicochemical Data of 4-Ethoxyphenol
4-Ethoxyphenol, also known as hydroquinone monoethyl ether, is an aromatic ether and a

member of the phenols class of organic compounds.[1][2] It presents as a solid, described as

white or colorless crystals, beige crystalline powder, or chunks, with a sweet, herbaceous odor.

[1][2][3]

The key physical properties of 4-ethoxyphenol are summarized in the table below. These

values are critical for its handling, formulation, and application in various scientific contexts.
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Property Value Conditions

Melting Point 61 - 68 °C Ambient Pressure

64 - 67 °C Ambient Pressure[3][4][5]

66 - 67 °C Ambient Pressure[1][6]

Boiling Point 246 - 247 °C @ 760 mmHg[1][6]

131 °C @ 9 mmHg[4][5]

121 °C @ 9 mmHg

Experimental Protocols for Property Determination
Accurate determination of melting and boiling points is fundamental for the characterization and

purity assessment of chemical compounds. The following sections detail standard laboratory

procedures for these measurements.

The capillary method is a widely used and reliable technique for determining the melting point

of a solid organic compound.[7] A pure substance typically exhibits a sharp melting point, while

impurities will lower and broaden the melting range.[8]

Apparatus:

Melting point apparatus (e.g., Mel-Temp, DigiMelt, or Thiele tube)[8][9]

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle (if sample needs to be pulverized)

Procedure:

Sample Preparation: Ensure the 4-ethoxyphenol sample is completely dry and finely

powdered. If necessary, gently grind the crystals in a mortar and pestle.[7][10]
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Loading the Capillary Tube: Invert the open end of a capillary tube and press it into the

powdered sample. A small amount of the solid will be forced into the tube.

Packing the Sample: Tap the sealed end of the capillary tube on a hard surface, or drop it

through a long glass tube, to compact the solid at the bottom. The packed sample height

should be between 2-3 mm for an accurate measurement.[10]

Measurement:

Place the loaded capillary tube into the heating block of the melting point apparatus.[10]

For an unknown compound, it is customary to first perform a rapid heating to determine an

approximate melting range.[8][9]

For a precise measurement, set the starting temperature to about 15-20°C below the

expected melting point and use a slow heating rate of 1-2°C per minute.[8][10]

Data Recording: Record the temperature at which the first drop of liquid appears (the

beginning of the melting range) and the temperature at which the entire sample has

completely turned into a liquid (the end of the melting range).[8]

The Thiele tube method is a convenient and micro-scale technique for determining the boiling

point of a liquid, requiring only a small sample volume.[11] The boiling point is defined as the

temperature at which the vapor pressure of the liquid equals the surrounding atmospheric

pressure.[12][13]

Apparatus:

Thiele tube

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner)
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Stand and clamp

Heat-transfer fluid (e.g., mineral oil)

Procedure:

Assembly: Attach a small test tube containing 0.5-1 mL of 4-ethoxyphenol to a thermometer

using a rubber band. The bottom of the test tube should be level with the thermometer bulb.

[11]

Capillary Insertion: Place a capillary tube, with its sealed end pointing up, into the liquid

sample within the test tube.[11]

Heating: Insert the entire assembly into the Thiele tube, ensuring the sample is immersed in

the oil bath. Gently heat the side arm of the Thiele tube.[11][13] Convection currents will

ensure uniform temperature distribution.[13]

Observation: As the temperature rises, a stream of bubbles will begin to emerge from the

open end of the inverted capillary tube. Continue heating until a rapid and continuous stream

of bubbles is observed.[11][13]

Data Recording: Remove the heat source and allow the apparatus to cool. The boiling point

is the temperature at which the stream of bubbles stops and the liquid is drawn back into the

capillary tube.[11][13] It is crucial to also record the barometric pressure, as the boiling point

is pressure-dependent.[12]

Synthesis and Metabolic Significance
Understanding the origin and fate of a compound is essential in drug development and

toxicology. The following diagrams illustrate a common synthesis route for 4-ethoxyphenol
and its context as a metabolite.

4-Ethoxyphenol can be synthesized through the mono-ethylation of hydroquinone or, as

depicted below, from the reaction of ethanol with 1,4-benzoquinone in the presence of an acid

catalyst.[2][14]
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Caption: Synthesis of 4-Ethoxyphenol from Ethanol and 1,4-Benzoquinone.

4-Ethoxyphenol is recognized as an endogenous human metabolite.[1][15] Its formation can

also result from the biotransformation of other compounds. For example, it is a major product of

the dehalogenation of 4-fluorophenol, a process catalyzed by microperoxidase-8.[2]
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Caption: Metabolic formation of 4-Ethoxyphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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